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Compound of Interest

Compound Name: Jatrophane 4

Cat. No.: B14806350 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Jatrophane 4 is publicly available. This

guide is based on safety information for the closely related compound, Jatrophane 6, and

general best practices for handling potent, biologically active substances. Researchers should

always conduct a thorough risk assessment before beginning work.

Jatrophane 4 is a complex diterpene, a class of natural products known for their significant

biological activities, including cytotoxic and multidrug resistance-reversing properties.[1][2][3]

Due to its potential bioactivity, it should be handled with care in a laboratory setting by trained

personnel.

Chemical and Physical Properties
Limited public data is available for the specific physical and chemical properties of Jatrophane
4. The following table summarizes the known information for Jatrophane 4 and the related

compound, Jatrophane 6.
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Property Jatrophane 4 Jatrophane 6

Appearance Powder[4] Not Specified

Molecular Formula C39H52O14[4] C37H48O14[5]

Molecular Weight 744.82 g/mol [4] 716.77 g/mol [5]

Stability

Stable under standard

laboratory conditions; may

degrade under extreme pH or

temperature.[4]

Not Specified

Operational Plan: Safe Handling of Jatrophane 4
This section provides a step-by-step guide for the safe handling of Jatrophane 4 in a research

environment.

Engineering Controls
Ventilation: All handling of Jatrophane 4, especially when in powdered form, should be

conducted in a well-ventilated area.[5] A certified chemical fume hood is recommended to

avoid the formation and inhalation of dust and aerosols.[5]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the laboratory.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling Jatrophane 4.
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PPE Category Specifications

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Hand Protection

Chemical-impermeable gloves (e.g., nitrile

rubber) must be worn. Inspect gloves for any

damage before use.[5]

Body Protection

A lab coat or other suitable protective clothing

should be worn. For tasks with a higher risk of

exposure, fire/flame resistant and impervious

clothing is recommended.[5]

Respiratory Protection

If exposure limits are exceeded or if irritation is

experienced, a full-face respirator should be

used.[5]

Handling Procedures
General Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling

and before eating, drinking, or smoking.[6]

Avoiding Contamination: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust,

mists, or vapors.[5]

Electrostatic Discharge: Use non-sparking tools and take measures to prevent fire caused by

electrostatic discharge.[5]

Storage: Store Jatrophane 4 in a tightly closed container in a dry, cool, and well-ventilated

place.[5] It should be stored away from incompatible materials.

Accidental Release Measures
Personnel Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation and

wear the appropriate personal protective equipment as outlined above.[5]

Containment and Cleanup: Prevent further leakage or spillage if it is safe to do so. Collect

the spilled material and place it in a suitable, closed container for disposal.[5] Avoid allowing
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the chemical to enter drains.[5]

Disposal Plan for Jatrophane 4
Proper disposal of Jatrophane 4 and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Classification
Jatrophane 4 waste should be classified as hazardous chemical waste.

Disposal Method
Chemical Destruction: The recommended method of disposal is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[5]

Sewer System: Do not discharge Jatrophane 4 into sewer systems.[5]

Contaminated Packaging
Decontamination: Empty containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.

Disposal: Alternatively, the packaging can be punctured to render it unusable and then

disposed of in a sanitary landfill. Combustible packaging materials can be disposed of

through controlled incineration with flue gas scrubbing.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

Jatrophane 4.
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Safe Handling and Disposal Workflow for Jatrophane 4
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Caption: Logical workflow for handling and disposal of Jatrophane 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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